Cas no 73232-02-7 (2-Butenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-)

• Product name: 2-Butenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-
• CAS No: 73232-02-7
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 542807
• PubChem ID: 69812687

2-Butenoic acid, 3-cyclohexyl-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-
• ethyl 3-cyclohexylbut-2-enoate
• 73232-02-7
• SCHEMBL6526079
• DTXSID80741388

• Inchi： InChI=1S/C12H20O2/c1-3-14-12(13)9-10(2)11-7-5-4-6-8-11/h9,11H,3-8H2,1-2H3
• InChI Key： QYHINSWQNUZZDQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=C(C)C1CCCCC1

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų